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Compound of Interest

Compound Name: Fmoc-NH-PEG12-CH2CH2COOH

Cat. No.: B3028363 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling Fmoc-NH-PEG12-CH2CH2COOH, ensuring the safety of researchers, scientists, and

drug development professionals. By adhering to these guidelines, you can minimize risks and

maintain a safe laboratory environment.

Hazard Identification and Safety Data Summary
Fmoc-NH-PEG12-CH2CH2COOH is classified as a substance that can cause skin and serious

eye irritation[1]. It may also be harmful if swallowed and is very toxic to aquatic life with long-

lasting effects[2]. The chemical, physical, and toxicological properties have not been thoroughly

investigated for all similar compounds, warranting a cautious approach[3].

Key Safety Information:
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Property Value Source

GHS Classification

Skin corrosion/irritation

(Category 2), Serious eye

damage/eye irritation

(Category 2A), Acute toxicity,

Oral (Category 4), Acute

aquatic toxicity (Category 1),

Chronic aquatic toxicity

(Category 1)

[1][2]

Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H302: Harmful if

swallowed, H410: Very toxic to

aquatic life with long lasting

effects

[1][2]

Signal Word Warning [1]

Molecular Formula C42H65NO16 [1][4]

Molecular Weight 839.97 g/mol [1]

Personal Protective Equipment (PPE)
To ensure personal safety and prevent exposure, the following personal protective equipment

is mandatory when handling Fmoc-NH-PEG12-CH2CH2COOH and associated reagents.

Hand Protection: Wear chemically resistant, powder-free gloves such as nitrile or

neoprene[5][6]. Double gloving is recommended, especially when handling hazardous

drugs[5]. Always inspect gloves for any signs of degradation or puncture before use and

change them immediately if contact with the chemical occurs[7].

Eye and Face Protection: Use chemical safety goggles that meet the ANSI Z.87.1 1989

standard[7]. In situations with a risk of splashing or aerosol generation, a face shield worn

over safety goggles is required[5][7][8].
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Skin and Body Protection: A disposable, polyethylene-coated polypropylene gown or a clean

laboratory coat that is buttoned and fits properly should be worn to cover as much skin as

possible[5][7]. Ensure that long pants and closed-toe, closed-heel shoes are worn[7].

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or aerosols[1][3]. If a fume hood is not feasible or when

handling large quantities, a respirator (such as an N95 or higher) may be necessary[7][8].

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural steps for the safe handling of Fmoc-NH-PEG12-
CH2CH2COOH from receipt to use in experimental protocols.

3.1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area away from strong oxidizing

agents[3].

Ensure the container is tightly sealed.

3.2. Preparation and Use:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the work

area within a certified chemical fume hood.

Weighing: When weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure to minimize dust inhalation.

Dissolving: If dissolving the compound, add the solvent slowly to the solid to avoid splashing.

Common solvents for Fmoc deprotection, such as dimethylformamide (DMF), should be

handled with care due to their own associated hazards[9].

Reaction: The Fmoc group is typically removed using a mild base like piperidine[9][10]. This

process should be carried out in a closed system or within a fume hood.
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Post-Reaction: After the reaction is complete, proceed with the appropriate workup and

purification steps, maintaining all PPE.

3.3. Spill Management:

In case of a spill, evacuate the immediate area.

Prevent further leakage or spillage if it is safe to do so[1].

Absorb the spill with an inert material such as vermiculite, dry sand, or earth, and place it in a

designated chemical waste container[1][3].

Decontaminate the spill area and any affected equipment by scrubbing with a suitable

solvent like alcohol[1].

Do not flush the chemical down the drain[1][3].

Disposal Plan
Proper disposal of Fmoc-NH-PEG12-CH2CH2COOH and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of the compound and any contaminated materials (e.g., gloves,

absorbent material) in a designated, labeled hazardous waste container. The container

should be sent to an approved waste disposal plant[2].

Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.

The rinsate should be collected and disposed of as hazardous waste.

Regulatory Compliance: All disposal activities must be in accordance with local, state, and

federal regulations.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Fmoc-NH-PEG12-
CH2CH2COOH in a laboratory setting.
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Caption: Workflow for handling Fmoc-NH-PEG12-CH2CH2COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3028363?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-135821/Fmoc-NH-PEG12-CH2CH2COOH-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC35395.html
https://www.biochempeg.com/usr/uploads/msds/Fmoc-NH-PEG-COOH.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-NH-PEG12-CH2CH2COOH
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-NH-PEG12-CH2CH2COOH
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://pharmastate.academy/personal-protective-equipment-ppes-safety-guideline/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.genscript.com/biology-glossary/17582/fmoc-deprotection
https://altabioscience.com/articles/fmoc-amino-acids-for-spps/
https://www.benchchem.com/product/b3028363#personal-protective-equipment-for-handling-fmoc-nh-peg12-ch2ch2cooh
https://www.benchchem.com/product/b3028363#personal-protective-equipment-for-handling-fmoc-nh-peg12-ch2ch2cooh
https://www.benchchem.com/product/b3028363#personal-protective-equipment-for-handling-fmoc-nh-peg12-ch2ch2cooh
https://www.benchchem.com/product/b3028363#personal-protective-equipment-for-handling-fmoc-nh-peg12-ch2ch2cooh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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